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Compound of Interest

Compound Name: New Methylene Blue N

Cat. No.: B1258586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of New Methylene Blue N (NMB) for use in

automated reticulocyte counters. It offers an objective comparison of NMB's performance

against alternative supravital stains, such as Brilliant Cresyl Blue (BCB), and fluorescent dyes

utilized in modern automated hematology analyzers. The information presented is supported by

experimental data to aid in the selection of the most appropriate reticulocyte counting method

for your laboratory's needs.

Principle of New Methylene Blue N Staining
Reticulocytes, anucleated immature red blood cells, contain residual ribosomal RNA (rRNA)

and organelles like mitochondria and ferritin. New Methylene Blue N is a supravital stain that

penetrates the cell membrane of living reticulocytes and precipitates the rRNA into a network of

granules and filaments, which appear as a dark-blue reticulum under a microscope.[1][2] This

staining allows for the differentiation and enumeration of reticulocytes from mature

erythrocytes. The entire staining and slide preparation process can be completed in

approximately 15-20 minutes.
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The selection of a reticulocyte counting method depends on a balance of accuracy, precision,

cost, and laboratory workflow. While manual counting with supravital stains like NMB and BCB

are cost-effective, automated methods using fluorescent dyes offer superior precision and

throughput.

Quantitative Performance Data
The following tables summarize key performance metrics for different reticulocyte counting

methods based on published studies.
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Performance Metric

New Methylene Blue

(NMB) -

Manual/Semi-

Automated

Brilliant Cresyl Blue

(BCB) - Manual

Fluorescent Dyes

(Automated)

Accuracy (Correlation

with Automated

Methods)

Good to Excellent (r =

0.83 - 0.98)[3][4][5]
Good Excellent

Precision (Coefficient

of Variation - CV%)

Within-run: 6.1% -

8.6%[3] Between-run:

4.8% - 14.5%[3]

Manual Method CV:

22.8%[5]

-
Excellent (CV: 4.1%)

[5]

Inter-observer

Reliability (Intraclass

Correlation

Coefficient)

High (>0.95)[6] High (>0.95)[6] Not Applicable

Bias (Compared to

Automated Standard)

Higher bias than

BCB[6]
Least bias[6] Not Applicable

Linearity

Wide analytical range

(0.3% - 12.7%) for

semi-automated

method[3]

- High linearity[4]

Sensitivity

Potentially more

sensitive than

Thiazole Orange in

some contexts[7]

- High

Summary of Findings:
New Methylene Blue (NMB) demonstrates good correlation with automated methods and

offers high inter-observer reliability when performed by trained personnel.[3][6] The semi-

automated NMB method shows good precision.[3] However, manual counting with NMB can

have a higher coefficient of variation compared to automated methods.[5]
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Brilliant Cresyl Blue (BCB), another common supravital stain, has been shown to have the

least bias when compared to automated systems.[6]

Fluorescent Dyes used in automated hematology analyzers (e.g., Thiazole Orange,

Auramine O, Polymethine) provide the highest precision and are the standard for high-

throughput laboratories.[5][8] These methods show excellent correlation with manual

methods and have a very low coefficient of variation.[5]

Experimental Protocols
Detailed methodologies for the key staining techniques are provided below.

New Methylene Blue N Staining Protocol (Manual
Method)
This protocol is a standard procedure for the manual enumeration of reticulocytes using New
Methylene Blue N.

Sample Preparation: Use fresh whole blood collected in an EDTA anticoagulant tube.

Stain Incubation: In a small test tube, mix equal parts of blood and New Methylene Blue N
stain (e.g., 3 drops of each).[8]

Incubate the mixture at room temperature (25°C) for 10-15 minutes.[8][9]

Smear Preparation: After incubation, gently resuspend the mixture. Place a small drop of the

mixture onto a clean glass slide and prepare a thin blood smear using the wedge technique.

[1]

Drying: Allow the smear to air dry completely. Do not heat fix.

Microscopic Examination: Examine the smear under an oil immersion objective (100x).

Reticulocytes will appear as pale greenish-blue cells containing dark blue granules or a

filamentous network.[9] Mature red blood cells will not contain these inclusions.

Counting: Count the number of reticulocytes per 1,000 red blood cells and express the result

as a percentage.
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Brilliant Cresyl Blue Staining Protocol (Manual Method)
Sample Preparation: Use fresh whole blood collected in an EDTA anticoagulant tube.

Stain Incubation: In a test tube, add 2-3 drops of Brilliant Cresyl Blue solution. To this, add 2-

4 volumes of the patient's blood and mix gently.

Incubate the mixture at 37°C for 15-20 minutes.

Smear Preparation: After incubation, resuspend the cells by gentle mixing and prepare a thin

smear on a glass slide.

Drying: Allow the smear to air dry.

Microscopic Examination: Examine the smear under an oil immersion objective without

fixation or counterstaining. Reticulocytes will show a dark blue network or dots.

Automated Reticulocyte Counting with Fluorescent
Dyes
Automated hematology analyzers utilize the principle of flow cytometry.

Staining: The instrument automatically mixes a blood sample with a fluorescent dye (e.g.,

Thiazole Orange, Auramine O, or a polymethine dye) that binds to the RNA in reticulocytes.

[8]

Analysis: The stained cells pass in a single file through a laser beam. The instrument detects

the forward light scatter (indicating cell size) and the fluorescence signal from each cell.

Enumeration: The analyzer's software differentiates and counts the reticulocytes based on

their fluorescence intensity, providing a highly accurate and precise count.

Visualizing the Process and Mechanism
To better understand the workflows and interactions, the following diagrams are provided.
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Experimental Workflow: Manual Reticulocyte Counting with New Methylene Blue N

Start: Fresh EDTA Blood Sample

Mix equal volumes of
blood and NMB stain

Incubate at room temperature
for 10-15 minutes

Prepare thin blood smear
on a glass slide

Air dry the smear

Examine under oil immersion
microscope (100x)

Count reticulocytes
per 1000 RBCs

End: Report Reticulocyte %

Click to download full resolution via product page

Manual Reticulocyte Staining Workflow
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Mechanism of New Methylene Blue N Staining

Reticulocyte
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NMB Staining Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2750708/
https://pubmed.ncbi.nlm.nih.gov/8279456/
https://pubmed.ncbi.nlm.nih.gov/8279456/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9498021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9498021/
https://pubmed.ncbi.nlm.nih.gov/1281066/
https://pubmed.ncbi.nlm.nih.gov/1281066/
https://jdpo.org/archive/volume/9/issue/1/article/2873
https://jdpo.org/archive/volume/9/issue/1/article/2873
https://www.riccachemical.com/Ricca/media/Documents/CLIA/Ricca_Reticulocyte_Count_New_Methylene_Blue.pdf
https://www.benchchem.com/product/b1258586#validation-of-new-methylene-blue-n-for-automated-reticulocyte-counters
https://www.benchchem.com/product/b1258586#validation-of-new-methylene-blue-n-for-automated-reticulocyte-counters
https://www.benchchem.com/product/b1258586#validation-of-new-methylene-blue-n-for-automated-reticulocyte-counters
https://www.benchchem.com/product/b1258586#validation-of-new-methylene-blue-n-for-automated-reticulocyte-counters
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1258586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

